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11-glutathionylhepoxilin A3 11-glutathionylhepoxilin A3
Brand Name: Vulcanchem
CAS No.: 127128-05-6
VCID: VC0143024
InChI: InChI=1S/C30H49N3O10S/c1-2-3-4-5-6-10-13-24(35)25(17-15-21(34)12-9-7-8-11-14-26(36)37)44-20-23(30(43)32-19-28(40)41)33-29(42)22(31)16-18-27(38)39/h6-7,9-10,15,17,21-25,34-35H,2-5,8,11-14,16,18-20,31H2,1H3,(H,32,43)(H,33,42)(H,36,37)(H,38,39)(H,40,41)/b9-7+,10-6+,17-15+/t21?,22-,23-,24?,25?/m0/s1
SMILES: CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O
Molecular Formula: C30H49N3O10S
Molecular Weight: 643.8 g/mol

11-glutathionylhepoxilin A3

CAS No.: 127128-05-6

Main Products

VCID: VC0143024

Molecular Formula: C30H49N3O10S

Molecular Weight: 643.8 g/mol

11-glutathionylhepoxilin A3 - 127128-05-6

CAS No. 127128-05-6
Product Name 11-glutathionylhepoxilin A3
Molecular Formula C30H49N3O10S
Molecular Weight 643.8 g/mol
IUPAC Name (5E,9E,14E)-11-[(2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-8,12-dihydroxyicosa-5,9,14-trienoic acid
Standard InChI InChI=1S/C30H49N3O10S/c1-2-3-4-5-6-10-13-24(35)25(17-15-21(34)12-9-7-8-11-14-26(36)37)44-20-23(30(43)32-19-28(40)41)33-29(42)22(31)16-18-27(38)39/h6-7,9-10,15,17,21-25,34-35H,2-5,8,11-14,16,18-20,31H2,1H3,(H,32,43)(H,33,42)(H,36,37)(H,38,39)(H,40,41)/b9-7+,10-6+,17-15+/t21?,22-,23-,24?,25?/m0/s1
Standard InChIKey KIKDKMOYZRBMLH-MLXZFANPSA-N
Isomeric SMILES CCCCC/C=C/CC(C(/C=C/C(C/C=C/CCCC(=O)O)O)SC[C@@H](C(=O)NCC(=O)O)NC(=O)[C@H](CCC(=O)O)N)O
SMILES CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O
Canonical SMILES CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N)O
Sequence EXG
Synonyms 11-glutathionyl hepoxilin A3
11-glutathionyl HxA3
11-glutathionylhepoxilin A3
11-glutathionylhepoxilin A3, 8(S)-isomer
8,12-dihydroxy-11-glutathionyleicosa-5,9,14-trienoic acid
PubChem Compound 6449940
Last Modified Nov 11 2021
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